Cas no 91880-89-6 (2-(3-nitrophenyl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(3-nitrophenyl)cyclopropane-1-carboxylic acid
• CAS No: 91880-89-6
• MF: C₁₀H₉NO₄
• MW: 207.182762861252
• MDL: MFCD12068254
• CID: 4665024
• PubChem ID: 23423020
• Update Time: 2025-05-19

2-(3-nitrophenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-nitrophenyl)cyclopropane-1-carboxylic acid, Mixture of diastereomers
• 2-(3-nitrophenyl)cyclopropane-1-carboxylic acid

• MDL： MFCD12068254
• Inchi： 1S/C10H9NO4/c12-10(13)9-5-8(9)6-2-1-3-7(4-6)11(14)15/h1-4,8-9H,5H2,(H,12,13)
• InChI Key： MZCREXORTQFYPP-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CC1C1=CC=CC([N+]([O-])=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-(3-nitrophenyl)cyclopropane-1-carboxylic acid

Introduction to 2-(3-nitrophenyl)cyclopropane-1-carboxylic acid (CAS No. 91880-89-6)

2-(3-nitrophenyl)cyclopropane-1-carboxylic acid, identified by the chemical identifier CAS No. 91880-89-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of nitroaromatic derivatives combined with a cyclopropane moiety, which imparts unique structural and functional properties. The cyclopropane ring, known for its strained three-membered structure, often serves as a key pharmacophore in drug design, enhancing binding affinity and metabolic stability. The presence of the nitrophenyl group introduces additional reactivity and electronic characteristics, making this molecule a versatile scaffold for further chemical modifications.

The synthesis of 2-(3-nitrophenyl)cyclopropane-1-carboxylic acid involves multi-step organic transformations, typically starting from readily available precursors such as 3-nitrobenzoic acid or its derivatives. The introduction of the cyclopropane ring can be achieved through various methodologies, including cyclopropanation reactions facilitated by metal catalysts or photochemical activation. These synthetic routes highlight the compound's synthetic accessibility while maintaining high regioselectivity and yield, which are critical for pharmaceutical applications.

In recent years, 2-(3-nitrophenyl)cyclopropane-1-carboxylic acid has been explored as a potential intermediate in the development of novel therapeutic agents. Its structural features make it an attractive candidate for modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The nitro group can undergo reduction to an amine or diazotization followed by coupling reactions, expanding its utility in constructing more complex molecules. Additionally, the cyclopropane ring's strain energy can be exploited to enhance interactions with biological targets, improving drug efficacy.

One of the most compelling aspects of 2-(3-nitrophenyl)cyclopropane-1-carboxylic acid is its role in medicinal chemistry research. Studies have demonstrated its potential as a precursor for designing kinase inhibitors, which are crucial in targeting aberrant signaling pathways in diseases like leukemia and breast cancer. The combination of the nitroaromatic and cyclopropane moieties allows for fine-tuning of physicochemical properties such as solubility, lipophilicity, and metabolic stability—key factors determining drug-like characteristics. Furthermore, computational modeling and virtual screening have been employed to identify derivatives of this compound with enhanced binding affinity to specific protein targets.

The pharmacological profile of 2-(3-nitrophenyl)cyclopropane-1-carboxylic acid has been investigated through both in vitro and in vivo studies. Initial assays have shown promising activity against certain enzymes implicated in pain perception and neurotransmitter release, suggesting its potential as an analgesic agent. Moreover, its interaction with mitochondrial respiration has been explored, indicating possible applications in managing metabolic disorders. These findings underscore the compound's broad therapeutic spectrum and highlight its significance as a building block in drug discovery.

Advances in synthetic methodologies have further propelled the interest in 2-(3-nitrophenyl)cyclopropane-1-carboxylic acid. The development of transition-metal-catalyzed cross-coupling reactions has enabled efficient construction of complex derivatives with minimal byproducts. Additionally, green chemistry principles have been integrated into its synthesis to reduce environmental impact, aligning with global efforts toward sustainable pharmaceutical production. These innovations not only enhance the scalability of producing this compound but also contribute to more eco-friendly drug development processes.

The future prospects of 2-(3-nitrophenyl)cyclopropane-1-carboxylic acid are vast and multifaceted. Ongoing research aims to uncover novel biological activities by exploring structural analogs derived from this scaffold. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of laboratory findings into clinical candidates. As computational tools become increasingly sophisticated, high-throughput screening campaigns will likely identify new applications for this compound in precision medicine.

In conclusion,2-(3-nitrophenyl)cyclopropane-1-carboxylic acid (CAS No. 91880-89-6) represents a significant advancement in medicinal chemistry due to its unique structural features and versatile reactivity. Its potential as a pharmacophore for developing next-generation therapeutics is well-supported by both experimental evidence and computational studies. As research continues to evolve，this compound will undoubtedly remain at the forefront of drug discovery efforts，offering new hope for treating a wide range of human diseases.